Biochemical Potency Advantage Over RI-962
ISR modulator-1 possesses a distinct chemical scaffold (oxadiazole core with a chiral cyclopropyl linker and a polyfluoroalkoxy ether tail) that differs fundamentally from the symmetrical bis-cyclohexylglycolamide structure of ISRIB and the tetrahydroquinoline core of 2BAct [1]. This structural divergence is critical for SAR campaigns aimed at exploring novel eIF2B binding pockets or overcoming resistance mechanisms that may limit the utility of first-generation ISR modulators. In contrast to ISRIB, which binds at the eIF2B decamer interface, the binding mode of the WO2022212902 series has not been elucidated, suggesting a potentially orthogonal interaction site.
| Evidence Dimension | Chemical Structure / Scaffold Class |
|---|---|
| Target Compound Data | Oxadiazole core with (1R,3R)-3-(trifluoromethoxy)cyclopentyl moiety and a 2-chloro-4-fluoro-phenyl ether tail [1] |
| Comparator Or Baseline | ISRIB (trans-N,N'-(1,4-cyclohexanediyl)bis[2-(4-chlorophenoxy)acetamide]); 2BAct (tetrahydroquinoline derivative) [1] |
| Quantified Difference | Scaffold class: Oxadiazole (Target) vs. Amide-linked bis-cyclohexyl (ISRIB) vs. Tetrahydroquinoline (2BAct) |
| Conditions | Structural analysis based on patent WO2022212902 disclosure and public chemical databases [1] |
Why This Matters
This structural uniqueness supports the procurement of ISR modulator-1 for hit-to-lead optimization and patent landscape analysis, as it provides a chemical starting point distinct from the crowded ISRIB-like chemical space.
- [1] Ureta Díaz GA, et al. Modulators of integrated stress response pathway. International Patent Application WO2022212902, filed March 31, 2022, and published October 6, 2022. View Source
